Cas no 1341508-91-5 (1,2-Ethanediamine, N1,N2-dimethyl-N1-2-propyn-1-yl-)

• Product Name: 1,2-Ethanediamine, N1,N2-dimethyl-N1-2-propyn-1-yl-
• CAS No: 1341508-91-5
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 5977226
• PubChem ID: 64080433
• Update Time: 2025-05-28

1,2-Ethanediamine, N1,N2-dimethyl-N1-2-propyn-1-yl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N1,N2-dimethyl-N1-2-propyn-1-yl-
• n1,n2-Dimethyl-n1-(prop-2-yn-1-yl)ethane-1,2-diamine
• 1341508-91-5
• EN300-6198466
• methyl({2-[methyl(prop-2-yn-1-yl)amino]ethyl})amine
• AKOS013397367

• Inchi： 1S/C7H14N2/c1-4-6-9(3)7-5-8-2/h1,8H,5-7H2,2-3H3
• InChI Key： XDHMQXHUZSBVLQ-UHFFFAOYSA-N
• SMILES： C(N(C)CC#C)CNC

Computed Properties

• Exact Mass: 126.115698455g/mol
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.876±0.06 g/cm3(Predicted)
• Boiling Point: 172.2±15.0 °C(Predicted)
• pka: 9.89±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1,2-Ethanediamine, N1,N2-dimethyl-N1-2-propyn-1-yl-

Recent Advances in the Study of 1,2-Ethanediamine, N1,N2-dimethyl-N1-2-propyn-1-yl- (CAS: 1341508-91-5)

The compound 1,2-Ethanediamine, N1,N2-dimethyl-N1-2-propyn-1-yl- (CAS: 1341508-91-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development, catalysis, and material science. Recent studies have focused on elucidating its synthesis, reactivity, and biological activity, providing valuable insights for researchers in the field.

One of the key areas of interest is the compound's role as a versatile building block in organic synthesis. Researchers have demonstrated its utility in the construction of complex molecular architectures, particularly in the development of novel pharmaceuticals. The presence of the propynyl group and dimethylamino functionalities offers multiple sites for chemical modification, enabling the creation of diverse derivatives with tailored properties.

In a recent study published in the Journal of Medicinal Chemistry, scientists explored the potential of 1,2-Ethanediamine, N1,N2-dimethyl-N1-2-propyn-1-yl- as a precursor for the synthesis of kinase inhibitors. The study highlighted the compound's ability to form stable complexes with target proteins, thereby modulating their activity. This finding opens new avenues for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

Another significant advancement involves the use of this compound in catalytic systems. A research team from the University of Cambridge reported its application in asymmetric catalysis, where it served as a chiral ligand in the enantioselective synthesis of biologically active molecules. The study underscored the compound's high efficiency and selectivity, making it a valuable tool in synthetic chemistry.

From a biological perspective, preliminary investigations have revealed that 1,2-Ethanediamine, N1,N2-dimethyl-N1-2-propyn-1-yl- exhibits moderate antimicrobial activity against a range of pathogenic bacteria and fungi. These findings suggest its potential as a lead compound for the development of new antimicrobial agents, particularly in the face of rising antibiotic resistance.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic and safety profiles. Ongoing research aims to address these issues through structural modifications and formulation strategies. Future studies are expected to further explore the compound's mechanisms of action and its potential applications in clinical settings.

In conclusion, 1,2-Ethanediamine, N1,N2-dimethyl-N1-2-propyn-1-yl- (CAS: 1341508-91-5) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a valuable subject of study, with the potential to contribute significantly to advancements in drug discovery and synthetic chemistry.